Cas no 1261992-54-4 (3-Fluoro-5-(furan-2-yl)benzoic acid)

• Product Name: 3-Fluoro-5-(furan-2-yl)benzoic acid
• CAS No: 1261992-54-4
• MF: C₁₁H₇FO₃
• MW: 206.169886827469
• MDL: MFCD18318834
• CID: 2768090
• PubChem ID: 53224781
• Update Time: 2025-06-30

3-Fluoro-5-(furan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261992-54-4
• MFCD18318834
• A1-33126
• 5-FLUORO-3-(FURAN-2-YL)BENZOIC ACID
• SCHEMBL18304656
• DTXSID90688513
• Benzoic acid, 3-fluoro-5-(2-furanyl)-
• 3-Fluoro-5-(furan-2-yl)benzoic acid

• MDL： MFCD18318834
• Inchi： 1S/C11H7FO3/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： HCUXASORVDZEMJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1=CC=CO1

Computed Properties

• Exact Mass: 206.03792224Da
• Monoisotopic Mass: 206.03792224Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-5-(furan-2-yl)benzoic acid

Professional Introduction to 3-Fluoro-5-(furan-2-yl)benzoic Acid (CAS No. 1261992-54-4)

3-Fluoro-5-(furan-2-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261992-54-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a fluoro substituent at the 3-position and a furan moiety at the 5-position, which together contribute to its unique chemical properties and potential biological activities. The presence of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by the fusion of a benzene ring with a fluoro group and a furan ring, imparts distinct electronic and steric properties. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's pharmacokinetic profile. Meanwhile, the furan ring introduces additional hydrogen bonding capabilities and influences the molecule's solubility and bioavailability. These structural features make 3-Fluoro-5-(furan-2-yl)benzoic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways and immune responses. 3-Fluoro-5-(furan-2-yl)benzoic acid has shown potential in this area, particularly in its ability to interact with various biological targets. Studies have indicated that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. For instance, preliminary research suggests that it could interfere with the activity of cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins—a class of compounds that mediate inflammation.

The incorporation of a furan ring into the benzoic acid backbone also opens up possibilities for further derivatization, allowing researchers to fine-tune the molecule's pharmacological properties. Furan derivatives are well-documented for their role in various biological processes, including antimicrobial and antioxidant activities. By leveraging these properties, scientists can design analogs of 3-Fluoro-5-(furan-2-yl)benzoic acid that exhibit enhanced efficacy or selectivity in targeting specific disease pathways.

Another area where this compound has garnered attention is in the field of oncology. Cancer research has increasingly focused on identifying molecules that can selectively target tumor cells while minimizing toxicity to healthy tissues. The unique structural features of 3-Fluoro-5-(furan-2-yl)benzoic acid make it a candidate for developing anticancer agents. Its ability to interact with biological targets such as kinases and transcription factors has been explored in several preclinical studies. These studies have revealed that derivatives of this compound may inhibit the growth of cancer cells by disrupting critical signaling pathways involved in tumor proliferation and survival.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter a molecule's pharmacokinetic behavior, including its metabolic stability and distribution within the body. In the case of 3-Fluoro-5-(furan-2-yl)benzoic acid, the fluoro substituent at the 3-position enhances its bioavailability by reducing rapid metabolism. This property is particularly valuable in drug development, as it ensures that the active compound reaches its target site at sufficient concentrations to exert its therapeutic effect.

Furthermore, computational modeling and molecular docking studies have been instrumental in understanding how 3-Fluoro-5-(furan-2-yl)benzoic acid interacts with biological targets. These studies have provided insights into its binding affinity and mode of action, guiding researchers in optimizing its structure for improved efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring novel therapeutics to market more efficiently.

The synthesis of 3-Fluoro-5-(furan-2-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. The synthesis pathway also emphasizes green chemistry principles, minimizing waste and hazardous byproducts to ensure environmental sustainability.

In conclusion, 3-Fluoro-5-(furan-2-yiabenzoic acid (CAS No. 1261992_54_4) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of both fluoro and furan moieties, make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.